Cas no 1785306-12-8 (2-cyclopentyl-3,3-difluoropropan-1-amine)

• Product Name: 2-cyclopentyl-3,3-difluoropropan-1-amine
• CAS No: 1785306-12-8
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 6506996
• PubChem ID: 84716916
• Update Time: 2025-07-21

2-cyclopentyl-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-3,3-difluoropropan-1-amine
• EN300-1935313
• 1785306-12-8

• Inchi： 1S/C8H15F2N/c9-8(10)7(5-11)6-3-1-2-4-6/h6-8H,1-5,11H2
• InChI Key： OODKVPJUHGQRJJ-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1CCCC1)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-cyclopentyl-3,3-difluoropropan-1-amine

Professional Introduction to 2-cyclopentyl-3,3-difluoropropan-1-amine (CAS No. 1785306-12-8)

2-cyclopentyl-3,3-difluoropropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1785306-12-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a cyclopentyl group and fluorine substituents, which contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a valuable candidate for further exploration in drug discovery and development.

The cyclopentyl moiety in 2-cyclopentyl-3,3-difluoropropan-1-amine introduces a rigid, cyclic structure that can influence the conformational flexibility and binding affinity of the molecule. This is particularly relevant in the design of enzyme inhibitors or receptor modulators, where the spatial arrangement of atoms plays a critical role in molecular recognition. The presence of two fluorine atoms at the 3-position further enhances the electronic properties of the molecule, potentially affecting its reactivity and metabolic stability.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced bioavailability and metabolic stability. Fluorine atoms can modify the lipophilicity and electronic distribution of molecules, making them more suitable for oral administration and longer half-lives in vivo. 2-Cyclopentyl-3,3-difluoropropan-1-amine exemplifies this trend, as its structure incorporates fluorine atoms while maintaining a pharmacologically relevant scaffold.

One of the most compelling aspects of 2-cyclopentyl-3,3-difluoropropan-1-amine is its potential as a building block for more complex drug candidates. The combination of a cyclopentyl group and fluorine substituents provides a versatile platform for medicinal chemists to explore novel chemical entities. For instance, this compound could be modified through functional group interconversions or incorporated into larger molecules to create new therapeutic agents with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies, which are crucial for identifying promising candidates like 2-cyclopentyl-3,3-difluoropropan-1-amine. These computational methods allow researchers to predict the binding interactions of this compound with biological targets, such as enzymes or receptors, thereby accelerating the drug discovery process. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, making it possible to prioritize compounds based on their predicted efficacy and safety.

The synthesis of 2-cyclopentyl-3,3-difluoropropan-1-amine represents a significant achievement in synthetic organic chemistry. The introduction of fluorine atoms into complex molecular frameworks often poses synthetic challenges due to their high reactivity and sensitivity to reaction conditions. However, recent developments in fluorination techniques have made it possible to incorporate fluorine atoms with greater precision and efficiency. These advancements have not only facilitated the synthesis of this compound but also opened new avenues for the development of other fluorinated pharmaceuticals.

The potential applications of 2-cyclopentyl-3,3-difluoropropan-1-amine extend beyond traditional small-molecule drug discovery. This compound could also serve as a key intermediate in the synthesis of biopharmaceuticals or peptide mimetics. The cyclopentyl group provides a stable scaffold that can be further functionalized to create more complex structures, while the fluorine atoms enhance metabolic stability and bioavailability.

In conclusion, 2-cyclopentyl-3,3-difluoropropan-1-amine (CAS No. 1785306-12-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. The growing interest in fluorinated compounds underscores the importance of this molecule as a building block for novel therapeutic agents. As computational chemistry and synthetic organic chemistry continue to advance, compounds like 2-cyclopentyl-3,3-difluoropropan-1-amine will play an increasingly important role in shaping the future of medicine.